2-(benzylthio)-3-cyclopentyl-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one

• IUPAC Name: 2-benzylsulfanyl-3-cyclopentylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
• InChI: InChI=1S/C29H32N2OS/c32-27-25-26(24-16-8-5-13-22(24)19-29(25)17-9-2-10-18-29)30-28(31(27)23-14-6-7-15-23)33-20-21-11-3-1-4-12-21/h1,3-5,8,11-13,16,23H,2,6-7,9-10,14-15,17-20H2
• InChI Key: YBQGSVFKDCYXIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N(C(=N4)SCC5=CC=CC=C5)C6CCCC6
• Molecular Formula: C29H32N2OS
• Molecular Weight: 456.6 g/mol

Description

2-(benzylthio)-3-cyclopentyl-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one is a useful research compound. Its molecular formula is C29H32N2OS and its molecular weight is 456.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 456.22353482 g/mol and the complexity rating of the compound is 798. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-Monoamine Oxidase and Antitumor Properties : Novel derivatives of 3H-Spiro[Benzo[H] Quinazoline-5,1′-Cyclohexane]-4(6H)-One have been synthesized, showing potential anti-monoamine oxidase and antitumor activities. These compounds were found to inhibit the deamination of 5-HT, indicating their potential as monoamine oxidase inhibitors. Moreover, some derivatives exhibited significant antitumor activity against murine tumor models, suppressing tumor growth by 50 – 56% (Markosyan et al., 2014).

• Green Synthesis Methods : An environmentally benign method has been developed for the synthesis of spiro[cyclohexane-1,2'-(1'H)-quinazolin]-4'(3'H)-one derivatives. This method employs either aqueous or solventless conditions, highlighting an efficient and green approach to synthesizing these complex molecules with yields up to 99% (Miklós & Fülöp, 2010).

• PARP-1 Inhibitors for Cancer Therapy : A study conducted molecular docking and synthesis of spiro [(2H, 3H)quinazoline-2,1'-cyclohexan]-4(1H)-one derivatives as effective PARP-1 inhibitors. These derivatives demonstrated significant in vitro anti-proliferative activity against human breast carcinoma cell lines. Further, compounds exhibiting the highest cytotoxic efficiency were subjected to PARP-1 enzyme assays, indicating their potential in cancer therapy (Amin et al., 2013).